2,3,5-Trimethylpyrazine 2,3,5-Trimethylpyrazine Trimethylpyrazine, also known as fema 3244, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Trimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, trimethylpyrazine is primarily located in the cytoplasm. Trimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. Trimethylpyrazine is a cocoa, earthy, and hazelnut tasting compound that can be found in a number of food items such as coffee and coffee products, green vegetables, cereals and cereal products, and pulses. This makes trimethylpyrazine a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 14667-55-1
VCID: VC0081540
InChI: InChI=1S/C7H10N2/c1-5-4-8-6(2)7(3)9-5/h4H,1-3H3
SMILES: CC1=CN=C(C(=N1)C)C
Molecular Formula: C7H10N2
Molecular Weight: 122.17 g/mol

2,3,5-Trimethylpyrazine

CAS No.: 14667-55-1

Main Products

VCID: VC0081540

Molecular Formula: C7H10N2

Molecular Weight: 122.17 g/mol

2,3,5-Trimethylpyrazine - 14667-55-1

CAS No. 14667-55-1
Product Name 2,3,5-Trimethylpyrazine
Molecular Formula C7H10N2
Molecular Weight 122.17 g/mol
IUPAC Name 2,3,5-trimethylpyrazine
Standard InChI InChI=1S/C7H10N2/c1-5-4-8-6(2)7(3)9-5/h4H,1-3H3
Standard InChIKey IAEGWXHKWJGQAZ-UHFFFAOYSA-N
SMILES CC1=CN=C(C(=N1)C)C
Canonical SMILES CC1=CN=C(C(=N1)C)C
Boiling Point 171.5 °C
Density 0.960-0.990
Physical Description colourless to slightly yellow liquid with a roasted nut, baked potato odou
Description Trimethylpyrazine, also known as fema 3244, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Trimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, trimethylpyrazine is primarily located in the cytoplasm. Trimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. Trimethylpyrazine is a cocoa, earthy, and hazelnut tasting compound that can be found in a number of food items such as coffee and coffee products, green vegetables, cereals and cereal products, and pulses. This makes trimethylpyrazine a potential biomarker for the consumption of these food products.
Solubility soluble in water, oils, organic solvents
miscible at room temperature (in ethanol)
Synonyms 2,3,5-trimethyl pyrazine
2,3,5-trimethylpyrazine
PubChem Compound 26808
Last Modified Nov 11 2021
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